3-Methyl-adamantane-1-carboxylic acid amide

• IUPAC Name: 3-methyladamantane-1-carboxamide
• InChI: InChI=1S/C12H19NO/c1-11-3-8-2-9(4-11)6-12(5-8,7-11)10(13)14/h8-9H,2-7H2,1H3,(H2,13,14)
• InChI Key: SRVYEMCYTRBUNY-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3CC(C1)CC(C3)(C2)C(=O)N
• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol

Description

3-Methyl-adamantane-1-carboxylic acid amide, also known as Memantine, is a medication used in the treatment of Alzheimer's disease. It is an N-methyl-D-aspartate (NMDA) receptor antagonist that works by blocking the activity of glutamate, a neurotransmitter that is responsible for the death of brain cells in Alzheimer's disease. Memantine is a synthetic compound that was first synthesized in the 1960s and was approved by the US Food and Drug Administration (FDA) in 2003.

Mechanism of Action

3-Methyl-adamantane-1-carboxylic acid amide works by blocking the activity of glutamate, a neurotransmitter that is responsible for the death of brain cells in Alzheimer's disease. Glutamate is released in excessive amounts in the brains of Alzheimer's patients, which leads to the overactivation of NMDA receptors and the death of brain cells. 3-Methyl-adamantane-1-carboxylic acid amide blocks the activity of NMDA receptors, which helps to prevent the death of brain cells.
Biochemical and Physiological Effects:
3-Methyl-adamantane-1-carboxylic acid amide has several biochemical and physiological effects on the brain. It blocks the activity of glutamate, which helps to prevent the death of brain cells. It also increases the production of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of brain cells. 3-Methyl-adamantane-1-carboxylic acid amide also increases the levels of acetylcholine, a neurotransmitter that is important for memory and learning.

Advantages and Limitations for Lab Experiments

3-Methyl-adamantane-1-carboxylic acid amide has several advantages and limitations for lab experiments. One advantage is that it is a well-studied compound that has been extensively tested for its potential use in the treatment of Alzheimer's disease. Another advantage is that it has a well-defined mechanism of action, which makes it easier to study. However, one limitation is that it is a synthetic compound that can be difficult and expensive to synthesize. Another limitation is that it is a medication that is used in the treatment of Alzheimer's disease, which can make it difficult to study its effects on healthy individuals.

Future Directions

There are several future directions for the study of 3-Methyl-adamantane-1-carboxylic acid amide. One direction is to study its effects on other neurological disorders such as Parkinson's disease and multiple sclerosis. Another direction is to study its effects on healthy individuals to determine if it has any cognitive-enhancing effects. Another direction is to study its long-term effects on the brain to determine if it is safe for long-term use. Finally, another direction is to develop new and more efficient synthesis methods for 3-Methyl-adamantane-1-carboxylic acid amide to make it more accessible for research purposes.
Conclusion:
In conclusion, 3-Methyl-adamantane-1-carboxylic acid amide is a synthetic compound that has been extensively studied for its potential use in the treatment of Alzheimer's disease. It works by blocking the activity of glutamate, a neurotransmitter that is responsible for the death of brain cells in Alzheimer's disease. 3-Methyl-adamantane-1-carboxylic acid amide has several advantages and limitations for lab experiments, and there are several future directions for its study. Overall, 3-Methyl-adamantane-1-carboxylic acid amide is a promising compound that has the potential to improve the lives of millions of people suffering from Alzheimer's disease and other neurological disorders.

Synthesis Methods

The synthesis of 3-Methyl-adamantane-1-carboxylic acid amide involves the reaction of 1-adamantylamine with 3-bromopropionyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with methylamine to form 3-Methyl-adamantane-1-carboxylic acid amide. The synthesis of 3-Methyl-adamantane-1-carboxylic acid amide is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

3-Methyl-adamantane-1-carboxylic acid amide has been extensively studied for its potential use in the treatment of Alzheimer's disease. Several clinical trials have shown that 3-Methyl-adamantane-1-carboxylic acid amide can improve cognitive function and delay the progression of the disease. In addition to Alzheimer's disease, 3-Methyl-adamantane-1-carboxylic acid amide has also been studied for its potential use in the treatment of other neurological disorders such as Parkinson's disease, multiple sclerosis, and traumatic brain injury.